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Compound of Interest

Compound Name: 4-Bromo-9h-fluoren-9-one

Cat. No.: B1266855

CAS Number: 4269-17-4

This technical guide provides a comprehensive overview of 4-Bromo-9H-fluoren-9-one, a key
intermediate in the development of advanced organic electronic materials. The information is
intended for researchers, scientists, and professionals in drug development and materials
science.

Physicochemical Properties

4-Bromo-9H-fluoren-9-one is a brominated derivative of fluorenone, presenting as a solid at
room temperature. Its core structure is a fluorene scaffold with a ketone group at the 9-position
and a bromine atom at the 4-position. This unique structure imparts desirable electronic and
chemical properties for various applications.
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Property Value Reference
CAS Number 4269-17-4 [1]
Molecular Formula Ci3HsBro [1]
Molecular Weight 259.10 g/mol [1]

Melting Point Not available

Boiling Point (Predicted) Not available

Solubility Soluble in various organic 2]

solvents.

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of 4-Bromo-9H-
fluoren-9-one. While specific spectra are not publicly available in comprehensive databases,
typical analytical techniques would include Nuclear Magnetic Resonance (NMR) spectroscopy,
Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Note: For definitive characterization, it is recommended to acquire and interpret the spectra of a
sample from a reliable supplier. Commercial suppliers often provide access to this data upon
request or through their online documentation.[3]

Synthesis and Experimental Protocols

The synthesis of 4-Bromo-9H-fluoren-9-one is a multi-step process, often starting from
fluorene or its derivatives. The introduction of the bromo and keto functionalities can be
achieved through various synthetic routes.

General Synthetic Approach

A common synthetic pathway involves the bromination of a fluorene precursor followed by
oxidation to introduce the ketone group. The specific reagents and conditions can be tailored to
optimize yield and purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
scientists and researchers to drive progress in science
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Address: 3281 E Guasti Rd
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